Cas no 1541753-63-2 (2,2-Dimethylcyclopentane-1-thiol)

• Product Name: 2,2-Dimethylcyclopentane-1-thiol
• CAS No: 1541753-63-2
• MF: C₇H₁₄S
• MW: 130.251060962677
• CID: 5693267
• PubChem ID: 79865920
• Update Time: 2024-03-01

2,2-Dimethylcyclopentane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1541753-63-2
• AKOS018424777
• EN300-1289114
• 2,2-dimethylcyclopentane-1-thiol
• Cyclopentanethiol, 2,2-dimethyl-
• 2,2-Dimethylcyclopentane-1-thiol

• Inchi： 1S/C7H14S/c1-7(2)5-3-4-6(7)8/h6,8H,3-5H2,1-2H3
• InChI Key： JXROXZKSUXYXHN-UHFFFAOYSA-N
• SMILES： SC1CCCC1(C)C

Computed Properties

• Exact Mass: 130.08162162g/mol
• Monoisotopic Mass: 130.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 155.1±9.0 °C(Predicted)
• pka: 10.91±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols